Cas no 1119-86-4 (1,2-Decanediol)

1,2-Decanediol Properties

Names and Identifiers

• 1,2-Decanediol
• 1,2-Dihydroxydecane
• decane-1,2-diol
• Decylene glycol
• YSRSBDQINUMTIF-UHFFFAOYSA-N
• NSC28662
• decane 1,2-diol
• PubChem12680
• EBD4470
• LS40490
• V2424
• D2720
• A802635
• DTXSID601009388
• SYMCLARIOL
• NSC 28662
• EINECS 214-288-2
• J-640309
• UNII-S57M60MI88
• EN300-267732
• 1,2-Decylene Glycol; 1,2-Dihydroxydecane; NSC 28662; SymClariol; n-Decane-1,2-diol
• 1119-86-4
• DECYLENE GLYCOL [INCI]
• SB47825
• Decane1,2diol
• SYMCLARIOL 344028
• J-800477
• 1,2-DECYLENE GLYCOL
• AS-56551
• D90105
• NSC-28662
• 1,2-Decanediol, 98%
• NS00045256
• Decane-1,2-diol
• DTXCID50894976
• AI3-16595
• Q27288644
• AKOS015900946
• SB47801
• CS-0198860
• MFCD00010739
• N-DECANE-1,2-DIOL
• DECYLENE GLYCOL [WHO-DD]
• CHEBI:143858
• SCHEMBL51461
• S57M60MI88
• +Expand

• MDL： MFCD00010739
• InChIKey： YSRSBDQINUMTIF-UHFFFAOYSA-N
• Inchi： 1S/C10H22O2/c1-2-3-4-5-6-7-8-10(12)9-11/h10-12H,2-9H2,1H3
• SMILES： O([H])C([H])(C([H])([H])O[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 174.16200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 174.162
• Heavy Atom Count: 12
• Complexity: 83.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 2.09020
• PSA: 40.46000
• Refractive Index: 1.4561 (estimate)
• Boiling Point: 168°C/5mmHg(lit.)
• Melting Point: 47.0 to 50.0 deg-C
• Flash Point: 113 ºC
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 0.9418 (rough estimate)

1,2-Decanediol Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

1,2-Decanediol Customs Data

• HS CODE：2905399090
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether